2-Methoxybenzoic acid phenacyl ester

• IUPAC Name: phenacyl 2-methoxybenzoate
• InChI: InChI=1S/C16H14O4/c1-19-15-10-6-5-9-13(15)16(18)20-11-14(17)12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key: WXUFROANBUQFSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)OCC(=O)C2=CC=CC=C2
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol

Description

2-Methoxybenzoic acid phenacyl ester is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
The exact mass of the compound 2-oxo-2-phenylethyl 2-methoxybenzoate is 270.08920892 g/mol and the complexity rating of the compound is 333. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

2-Methoxybenzoyl chloride (about 51 g) from Example 1a was added dropwise to a mixture of 2-hydroxyacetophenone (27.2 g, 24.1 ml, 0.20 mol) and pyridine (40 ml). The reaction mixture was warmed to about 60° C. exothermically. After stirring for 15 minutes, the reaction mixture was poured onto a mixture of ice (800 g) and 36% hydrochloric acid (120 ml). The solid was filtered off, washed with water, and dried. The crude product was crystallized from methanol to yield 48.4 g (89.6%) of the compound (m.p.: 78-79° C.).